1-(thiophen-2-yl)-N-(2-(4-(thiophene-2-carbonyl)piperazin-1-yl)ethyl)cyclopentanecarboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular formula of the compound is C23H22ClN3O2S2 . The compound has a molecular weight of 472.0 g/mol . The InChIKey, a unique identifier for the compound, is FRAGHVTZKSVRHQ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound has a molecular weight of 472.0 g/mol . It has a XLogP3-AA value of 5, indicating its lipophilicity . The compound has one hydrogen bond donor and five hydrogen bond acceptors . It has a rotatable bond count of 6 . The topological polar surface area is 106 Ų . The compound has a complexity of 602 .Scientific Research Applications
Synthesis and Structural Analysis
Heterocyclic compounds, including those with thiophene and piperazine moieties, have been synthesized for various applications. For instance, the synthesis and crystal structure analysis of a heterocyclic compound with potential anti-bone cancer activity was described, highlighting the importance of structural analysis in drug development (G. Lv et al., 2019). This research demonstrates the applicability of such compounds in medicinal chemistry, particularly in designing drugs with specific biological activities.
Antimicrobial and Antiviral Activities
Compounds containing piperazine and thiophene rings have been evaluated for their antimicrobial and antiviral activities. For example, new urea and thiourea derivatives of piperazine doped with Febuxostat showed promising antimicrobial and antiviral activities (R. C. Krishna Reddy et al., 2013). These findings suggest that structural modifications of piperazine derivatives can lead to significant biological activities, which is crucial for the development of new therapeutic agents.
Drug Design and Receptor Studies
The design and synthesis of compounds for specific receptor targeting is another significant application. For instance, the development of bis(heteroaryl)piperazines as a new class of non-nucleoside HIV-1 reverse transcriptase inhibitors demonstrates the potential of such compounds in drug design (D. Romero et al., 1994). This research highlights the importance of structural design in achieving selective and potent inhibitory activity against specific biological targets.
Molecular Docking and Drug Development
Molecular docking studies are vital in understanding the interaction between synthesized compounds and biological targets. The evaluation of anticancer activities of synthesized compounds against bone cancer cell lines and the use of molecular docking to study potential antiviral activity is an example of how these methodologies are applied in drug development processes (G. Lv et al., 2019).
properties
IUPAC Name |
N-[2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O2S2.ClH/c25-19(17-5-3-15-27-17)24-13-11-23(12-14-24)10-9-22-20(26)21(7-1-2-8-21)18-6-4-16-28-18;/h3-6,15-16H,1-2,7-14H2,(H,22,26);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHWBLURWSBQCOB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)C(=O)NCCN3CCN(CC3)C(=O)C4=CC=CS4.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28ClN3O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.